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Compound of Interest

Compound Name: 5-Pentyl-1,3-thiazole

Cat. No.: B15246280

CAS Number: 96693-93-5 Molecular Formula: CsH1sNS

This technical guide provides a comprehensive overview of 5-pentyl-1,3-thiazole, a
heterocyclic compound of interest to researchers, scientists, and drug development
professionals. Due to the limited availability of specific experimental data for this particular
molecule in publicly accessible literature, this document focuses on its fundamental properties,
a plausible synthetic route based on established methodologies for analogous 5-alkyl-1,3-
thiazoles, and potential areas of biological investigation by drawing parallels with related
thiazole derivatives.

Chemical and Physical Properties

While specific, experimentally determined data for 5-pentyl-1,3-thiazole is not extensively
documented, its properties can be predicted based on its structure. A summary of its basic
molecular information is provided in Table 1.
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Property Value

CAS Number 96693-93-5
Molecular Formula CsHi3NS

Molecular Weight 155.26 g/mol

IUPAC Name 5-pentyl-1,3-thiazole
SMILES CCCCCclcnesl

InChl=1S/C8H13NS/c1-2-3-4-6-8-7-10-5-9-

InChl Ke
Y 8/h5,7H,2-4,6H2,1H3

Table 1: Physicochemical Properties of 5-pentyl-1,3-thiazole

Synthesis Methodology

A common and effective method for the synthesis of 5-substituted-1,3-thiazoles is through the
Hantzsch thiazole synthesis or variations thereof. A plausible experimental protocol for the
synthesis of 5-pentyl-1,3-thiazole is outlined below. This protocol is a generalized procedure
and would require optimization for specific laboratory conditions.

Proposed Synthesis of 5-pentyl-1,3-thiazole

A potential synthetic route to 5-pentyl-1,3-thiazole involves the reaction of a 2-haloketone with
a thioamide. For the synthesis of the target compound, 1-bromo-2-heptanone would be a
suitable starting material, reacting with formamide in the presence of a sulfur source like
phosphorus pentasulfide, or directly with thioformamide.

Experimental Protocol:

e Preparation of Thioformamide: Thioformamide can be prepared by reacting formamide with
phosphorus pentasulfide (P4S10). The reaction is typically carried out in an inert solvent such
as pyridine or dioxane at elevated temperatures. The product is then isolated by distillation
under reduced pressure.

o Cyclization Reaction (Hantzsch Synthesis):
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o To a solution of 1-bromo-2-heptanone (1 equivalent) in a suitable solvent such as ethanol
or isopropanol, add thioformamide (1.1 equivalents).

o The reaction mixture is heated to reflux for several hours (typically 4-8 hours) and
monitored by thin-layer chromatography (TLC) for the disappearance of the starting
materials.

o Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

o The residue is then neutralized with a weak base, such as a saturated sodium bicarbonate
solution.

o The crude product is extracted with an organic solvent (e.g., ethyl acetate or
dichloromethane).

o The organic layers are combined, washed with brine, dried over anhydrous sodium
sulfate, and concentrated in vacuo.

Purification: The crude 5-pentyl-1,3-thiazole is purified by column chromatography on silica
gel using a gradient of hexane and ethyl acetate as the eluent.

Characterization: The structure of the purified product should be confirmed by spectroscopic
methods, including *H NMR, 3C NMR, and mass spectrometry.
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[https://www.benchchem.com/product/b15246280#cas-number-and-molecular-formula-of-5-
pentyl-1-3-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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